Cas no 636-61-3 (D-(+)-Malic acid)

• Product Name: D-(+)-Malic acid
• CAS No: 636-61-3
• MF: C₄H₆O₅
• MW: 134.087441921234
• MDL: MFCD00004245
• CID: 39336
• PubChem ID: 92824
• Update Time: 2025-11-02

D-(+)-Malic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxysuccinic acid
• (R)-(+)-Hydroxysuccinic acid
• D-Malic acid, D-(+)-Malic Acid
• D-(+)-Malic acid
• D-Malic Acid
• (r)-Hydroxybutanedioic acid
• D(+)-Malic acid
• D(+)-Malic acid
• MALIC ACID, D-(+)-(P)
• MALIC ACID, D-(+)-(RG)
• D-(+)-Apple Acid
• D(+)-Malic acidDE
• D-Hydroxysuccinic acid
• (R)-malic acid
• (2R)-2-hydroxybutanedioic acid
• Malic acid, D-
• R-Malic acid
• L(+)-Malic acid
• D-malate
• D-Hydroxybutanedioic acid
• Malic acid D-(+)-form
• (+)-D-malic acid
• Malic acid, L(+)-
• (R)-malate
• Butanedioic acid, hydroxy-, (2R)-
• MALATE ION
• MLS000069520
• (R)-(+)-2-Hydroxysuccinic acid
• P750Y95K96
• SMR000058580
• D(+)-Mal
• C00497
• D-(+)-Malic acid, unnatural form, >=97.0% (T)
• CS-B0824
• BUTANEDIOIC ACID, 2-HYDROXY-, (2R)-
• CHEBI:30796
• HY-20558
• Opera_ID_1814
• EINECS 211-262-2
• M-0800
• AS-14126
• MFCD00004245
• HMS2234D08
• CHEMBL225986
• Q27104149
• 636-61-3
• EN300-96989
• UNII-P750Y95K96
• Hydroxy-(R)-Butanedioic acid
• BJEPYKJPYRNKOW-UWTATZPHSA-N
• AAF7D69B-7713-4E35-92ED-EA50BA0FCDCE
• M0021
• D-Malic acid, analytical standard
• (R)-2-hydroxybutanedioic acid
• AC-1885
• DB03499
• MALIC ACID D-(+)-FORM [MI]
• DTXSID90892496
• (R)-2-Hydroxysuccinicacid
• Z1205493568
• SCHEMBL98496
• AKOS016842807
• (+)-Malic acid
• NS00068397
• ApfelsA currencyure
• (2R)-2-HYDROXYBUTANEDIOIC ACID; 2-HYDROXY-SUCCINIC ACID
• .+-.-Malic acid
• 1ST4415

• MDL： MFCD00004245
• Inchi： 1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)/t2-/m1/s1
• InChI Key： BJEPYKJPYRNKOW-UWTATZPHSA-N
• SMILES： O[C@@H](C(=O)O)CC(=O)O
• BRN： 1723540

Computed Properties

• Exact Mass: 134.02148
• Monoisotopic Mass: 134.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Solid
• Density: 1.600(lit.)
• Melting Point: 98-102 °C (lit.)
• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 153.4℃
• Refractive Index: 6.5 ° (C=10, Acetone)
• PH: 2.2 (10g/l, H2O, 20℃)
• Solubility: Soluble in methanol, ethanol, acetone, ether.
• Water Partition Coefficient: dissolution
• PSA: 94.83
• LogP: -1.09340
• Merck: 5707
• Specific Rotation: 2.2 º (c=3, H2O)
• Optical Activity: [α]20/D +28.0±2°, c = 5.5% in pyridine
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water and ethanol.

D-(+)-Malic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-36
• RTECS：ON7260000
• Hazardous Material Identification：
• Storage Condition：room temp
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on D-(+)-Malic acid

D-(+)-Malic Acid: A Comprehensive Overview of Its Chemical Properties, Biological Functions, and Applications in Modern Biotechnology

D-(+)-Malic Acid, with the CAS No. 636-61-3, is a key compound in the field of biomedical research and pharmaceutical development. This organic acid, also known as Malic Acid, is a dicarboxylic acid that plays a critical role in various biological processes. Recent studies have highlighted its potential in metabolic regulation, drug delivery systems, and biomaterials engineering. The structural and functional properties of D-(+)-Malic Acid make it a valuable candidate for novel therapeutics and biotechnological innovations.

The molecular formula of D-(+)-Malic Acid is C₄H₆O₅, and it is a stereoisomer of L(-)-Malic Acid. Its unique stereochemistry contributes to its distinct biological activity and applications. The CAS No. 636-61-3 is a globally recognized identifier for this compound, ensuring consistency in scientific communication. The chemical structure of D-(+)-Malic Acid includes a four-carbon backbone with two carboxyl groups, which are crucial for its reactivity and interactions with biological systems.

Recent advancements in biomedical research have demonstrated that D-(+)-Malic Acid can modulate intracellular pH and calcium homeostasis. A 2023 study published in Journal of Biological Chemistry revealed that this compound enhances mitochondrial function by stabilizing the electron transport chain. This finding has significant implications for metabolic disorders such as type 2 diabetes and cardiovascular diseases. The ability of D-(+)-Malic Acid to regulate cellular energy metabolism has sparked interest in its potential as a therapeutic agent.

Additionally, D-(+)-Malic Acid has shown promise in drug delivery systems. Researchers at the University of Tokyo (2023) developed a novel nanocarrier system using D-(+)-Malic Acid as a pH-responsive component. This system enables targeted drug release in acidic environments, such as tumor tissues, thereby improving treatment efficacy. The integration of D-(+)-Malic Acid into biomaterials has also been explored for its ability to enhance the mechanical properties of hydrogels used in regenerative medicine.

From a pharmaceutical perspective, D-(+)-Malic Acid is being investigated for its role in antioxidant therapy. A 2023 clinical trial published in Frontiers in Pharmacology found that D-(+)-Malic Acid significantly reduces oxidative stress markers in patients with neurodegenerative diseases. This suggests its potential as a adjunctive therapy for conditions such as Alzheimer's and Parkinson's disease. The compound's ability to scavenge free radicals and modulate redox signaling pathways is a key factor in its therapeutic potential.

Another emerging area of research is the use of D-(+)-Malic Acid in metabolic engineering. Scientists at MIT (2023) have engineered microbial strains to produce D-(+)-Malic Acid as a byproduct of fermentation. This breakthrough could lead to scalable production methods for industrial applications, including food additives and cosmetic formulations. The environmental sustainability of these processes is a critical consideration in the development of green chemistry solutions.

Furthermore, D-(+)-Malic Acid has been linked to immune modulation. A 2023 study in Immunology and Cell Biology showed that this compound can enhance the activity of T-cells and macrophages, suggesting its potential in immunotherapy for cancer treatment. The ability of D-(+)-Malic Acid to modulate immune responses makes it a promising candidate for oncology research.

Despite its promising applications, the biological mechanisms of D-(+)-Malic Acid are still under investigation. Researchers are exploring its interactions with various signaling pathways, including the PI3K/Akt and MAPK pathways. Understanding these mechanisms is essential for optimizing its therapeutic potential and minimizing potential side effects. The use of high-throughput screening and computational modeling is playing a crucial role in these studies.

In the context of biotechnology, D-(+)-Malic Acid is being explored for its role in biofilm formation and microbial adhesion. A 2023 study published in Applied and Environmental Microbiology found that D-(+)-Malic Acid can enhance the adhesion of Staphylococcus aureus to surfaces, which has implications for antimicrobial resistance research. This finding highlights the need for further studies on the dual role of D-( Summary of Key Points on D-(+)-Malic Acid (CAS No. 636-61-3): 1. Chemical Structure and Identification: - Molecular Formula: C₄H₆O₅ - CAS No. 636-61-3: A globally recognized identifier for this compound. - Stereochemistry: A stereoisomer of L(-)-Malic Acid, contributing to its distinct biological activity. 2. Biological and Therapeutic Applications: - Metabolic Regulation: Modulates intracellular pH and calcium homeostasis, enhancing mitochondrial function. - Drug Delivery Systems: Used in pH-responsive nanocarriers for targeted drug release in acidic environments. - Antioxidant Therapy: Reduces oxidative stress markers in neurodegenerative diseases. - Immune Modulation: Enhances T-cell and macrophage activity, showing potential in immunotherapy for cancer. 3. Pharmaceutical and Biotechnological Research: - Metabolic Engineering: Engineered microbial strains to produce D-(+)-Malic Acid as a byproduct. - Biomedical Innovations: Integrated into biomaterials for regenerative medicine and green chemistry solutions. - Biofilm Formation: Linked to microbial adhesion, with implications for antimicrobial resistance research. 4. Current Research Trends: - Mechanistic Studies: Investigating interactions with signaling pathways like PI3K/Akt and MAPK. - High-Throughput Screening: Utilized to optimize therapeutic potential and minimize side effects. - Clinical Trials: Ongoing studies in neurodegenerative diseases and oncology. Conclusion: D-(+)-Malic Acid (CAS No. 636-61-3) is a versatile compound with significant potential in biomedical research, pharmaceutical development, and biotechnology. Its unique stereochemistry and functional properties make it a valuable candidate for addressing various health challenges, from metabolic disorders to cancer treatment. Ongoing research continues to uncover new applications and mechanisms, underscoring its importance in the field of science and medicine.